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Introduction

Rhodium-106 (1°°Rh) is a significant radionuclide encountered in the reprocessing of spent
nuclear fuel. As a fission product of uranium and plutonium, it is invariably present in high-level
liquid waste (HLLW) generated during reprocessing operations. With its extremely short half-life
and high-energy beta decay, 1°°Rh, in secular equilibrium with its parent, Ruthenium-106
(1°®Ru), is a major contributor to the radioactivity and thermal power of HLLW. This poses
considerable challenges for waste management, including storage and vitrification.

This technical guide provides an in-depth overview of the role of Rhodium-106 in nuclear fuel
reprocessing. It covers its production, decay characteristics, chemical behavior in the PUREX
(Plutonium and Uranium Recovery by Extraction) process, the challenges it presents, and
methodologies for its separation. This document is intended for researchers, scientists, and
professionals in the fields of nuclear chemistry, radiopharmaceutical development, and waste
management.

Production and Properties of Rhodium-106
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Rhodium-106 is not a primary fission product but is generated from the beta decay of its
parent isotope, Ruthenium-106. 1°¢Ru is produced in significant yields from the fission of
actinides commonly used in nuclear reactors.[1] The concentration of rhodium in spent nuclear
fuel increases after irradiation due to the decay of the relatively short-lived 1°3Ru (half-life =
39.2 days), reaching a stable maximum after approximately one year.[1]

Table 1: Radiological Properties of Ruthenium-106 and Rhodium-106

Property Ruthenium-106 (*°¢Ru) Rhodium-106 (*°°Rh)
Half-life 371.5 days[2] 29.8 seconds[3][4]
Decay Mode B[2] B~[5]

Beta Decay Energy (Max) 0.0394 MeV 3.545 MeV[5]

Mean Electron Energy Not applicable 1.411 MeVI[6]

Daughter Isotope 106RA[2] 106pd (Stable)[5]

Table 2: Cumulative Fission Yield of 1°®Ru (and thus 1°6Rh) from Various Actinides

Cumulative Fission Yield

Fissile Nuclide Neutron Energy

(%)
Uranium-235 Thermal (0.0253 eV) 0.402%
Uranium-235 Fast (1.0 MeV) 0.559%
Uranium-238 Fast (1.0 MeV) 2.531%
Plutonium-239 Thermal (0.0253 eV) 4.285%
Plutonium-239 Fast (1.0 MeV) 4.358%

Data sourced from ENDF/B-VI evaluated nuclear data files.[7][8]

Chemical Behavior of Rhodium in the PUREX
Process

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1219547/docs?utm_src=pdf-body#rhodium-106-in-nuclear-fuel-reprocessing-a-technical-guide
https://inis.iaea.org/records/anvw4-24a07
https://inis.iaea.org/records/anvw4-24a07
https://www.benchchem.com/product/b1219547/docs?utm_src=pdf-body#rhodium-106-in-nuclear-fuel-reprocessing-a-technical-guide
https://discovery.researcher.life/search/article?doi=10.1023/a:1022324208620&utm_source=oa.mg&utm_campaign=oa.mg_button&utm_medium=oa.mg_medium&secondary_source=oa.mg_button
https://www.mdpi.com/2673-4362/4/3/34
https://nucet.pensoft.net/article/150529/
https://discovery.researcher.life/search/article?doi=10.1023/a:1022324208620&utm_source=oa.mg&utm_campaign=oa.mg_button&utm_medium=oa.mg_medium&secondary_source=oa.mg_button
https://www.chemlin.org/isotope/rhodium-106
https://www.chemlin.org/isotope/rhodium-106
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Rh-106.pdf
https://discovery.researcher.life/search/article?doi=10.1023/a:1022324208620&utm_source=oa.mg&utm_campaign=oa.mg_button&utm_medium=oa.mg_medium&secondary_source=oa.mg_button
https://www.chemlin.org/isotope/rhodium-106
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Rh-106&n=1
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Ru-106&n=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The PUREX process is the predominant aqueous method for reprocessing spent nuclear fuel.
It involves dissolving the fuel in nitric acid and then using solvent extraction with tributyl
phosphate (TBP) to separate uranium and plutonium from fission products.

In the highly acidic and nitrate-rich environment of the PUREX process, rhodium exhibits
complex chemical behavior. It primarily exists in the +3 oxidation state and forms a variety of
stable, kinetically inert aqua and nitrato complexes.[9] These complexes can include
mononuclear species like [Rh(H20)s-n(NO3)n]3~" and polynuclear oligomers.[3][9] Due to the
nature of these complexes, rhodium is not effectively extracted by the TBP solvent used in the
PUREX process.[1] Consequently, the vast majority of rhodium, along with its parent 1°¢Ru,
remains in the aqueous raffinate, which constitutes the high-level liquid waste.[1] A portion of
the rhodium may also be found in insoluble residues that form during fuel dissolution.[6]

Challenges Posed by Rhodium-106

The presence of 1°°Rh in HLLW presents several significant challenges for nuclear fuel
reprocessing and waste management:

» High Radioactivity and Heat Load: The decay of 1°°Rh releases high-energy beta particles,
making it a major contributor to the overall radioactivity and heat generation of HLLW in the
initial years of storage.[4] This high heat load must be managed to ensure the integrity of
storage tanks and can complicate the subsequent vitrification process.

o Complex and Inert Chemistry: The diverse and kinetically inert speciation of rhodium in nitric
acid makes its separation and recovery difficult.[9] Its tendency to form polynuclear species
further complicates its chemical behavior.[1][9]

« Interference with Vitrification: Platinum group metals, including rhodium, have low solubility in
the borosilicate glass matrix used for the vitrification of HLLW. Their presence can lead to the
formation of conductive crystalline phases within the glass, which can negatively impact the
vitrification process and the long-term stability of the vitrified waste form.[4]

Below is a diagram illustrating the decay chain of 1°°Ru to the stable 1°¢Pd.
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Decay chain of Ruthenium-106 to stable Palladium-106.

The following diagram illustrates the pathway of rhodium in the PUREX process and the
associated challenges.
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Fate of Rhodium-106 in the PUREX process and resulting challenges.

Experimental Protocols for Rhodium Separation

The recovery of rhodium from HLLW is of interest due to its high economic value and to simplify
waste management. Various methods, including solvent extraction and ion exchange, have
been investigated.

Protocol 1: Solvent Extraction of Rhodium from
Simulated HLLW

This protocol describes a general procedure for the solvent extraction of rhodium from a
simulated nitric acid-based HLLW solution.

1. Preparation of Simulated HLLW:

» Prepare an aqueous solution of 3 M nitric acid.

» Dissolve non-radioactive nitrates of metals typically found in HLLW to their representative
concentrations. This should include other platinum group metals (e.g., Pd, Ru) and major
fission products (e.g., Cs, Sr, Nd).

e Add a stable rhodium salt (e.g., Rh(NO3)3) to achieve a concentration representative of spent
fuel (e.g., 0.1 - 1.0 g/L).[9]

2. Preparation of the Organic Solvent:

o Prepare a solution of a suitable extractant in a non-polar organic diluent. For example, a
solution of N,N,N',N',N",N"-hexaoctylnitriloacetamide (HONTA) in n-dodecane.[10]

3. Extraction Procedure:

¢ In a sealed separation vessel, combine equal volumes of the simulated HLLW and the
organic solvent.

o Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes) to facilitate mass
transfer.

¢ Maintain a constant temperature, as extraction efficiency can be temperature-dependent.

« Allow the aqueous and organic phases to separate.

e Collect samples from both phases for analysis.
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4. Analysis:

o Determine the concentration of rhodium in the aqueous and organic phases using a suitable
analytical technique, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or
Atomic Absorption Spectroscopy (AAS).

o Calculate the distribution coefficient (Kd) and extraction efficiency.

5. Back-Extraction (Stripping):

o To recover the extracted rhodium from the organic phase, contact it with a suitable stripping
agent, such as a dilute acid solution or a complexing agent solution.

o Repeat the agitation and phase separation steps.

e Analyze the rhodium concentration in the resulting aqueous strip solution.

Protocol 2: lon Exchange Chromatography for Rhodium
Recovery

This protocol outlines a general method for separating rhodium from simulated HLLW using an
anion exchange resin.

1. Preparation of Simulated HLLW:

o Prepare the simulated HLLW as described in Protocol 1, ensuring the nitric acid
concentration is optimized for resin performance (typically around 3 M for some anion
exchangers).[3][11]

2. Resin and Column Preparation:

o Select a strongly basic anion exchange resin (e.g., Dowex 1x8).[3][11]

e Prepare a slurry of the resin in deionized water and pack it into a chromatography column to
the desired bed height.

e Pre-condition the resin by passing several column volumes of 3 M nitric acid through it until
the effluent has the same acidity as the influent.

3. Loading:

e Pass the simulated HLLW solution through the prepared column at a controlled flow rate.
o Collect the column effluent (the raffinate) in fractions.
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4. Washing:

 After loading, wash the column with a few column volumes of 3 M nitric acid to remove any
weakly bound or non-adsorbed species.

5. Elution:

o Elute the adsorbed rhodium from the resin using a suitable eluent. A solution of 6 M HCI has
been shown to be effective for eluting rhodium.[11]
e Collect the eluate in fractions.

6. Analysis:

¢ Analyze the collected raffinate and eluate fractions for rhodium and other metal
concentrations using ICP-MS or a similar technique to determine the separation efficiency
and purity of the recovered rhodium.

The workflow for a typical rhodium separation experiment is depicted below.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://scispace.com/pdf/ion-exchange-characteristics-of-palladium-and-ruthenium-from-krd4570a95.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Prepare Simulated HLLW
(3M HNOs + Metals + Rh)

7 ~
Solvent Extra;g)n/ \zn Exchange
Contact with Organic Solvent Load onto Resin Column
Phase Separation Wash Column (3M HNO3)
Analyze Phases (ICP-MS) Elute Rhodium (e.g., 6M HCI)
Determine Kd & Efficiency Analyze Fractions (ICP-MS)

Determine Separation Profile

Click to download full resolution via product page
Experimental workflow for rhodium separation studies.

Conclusion

Rhodium-106, through its parent 1°°Ru, is an unavoidable and challenging component in the
reprocessing of spent nuclear fuel. Its high decay energy and complex chemical behavior in the
nitric acid media of the PUREX process create significant hurdles for the management and
solidification of high-level liquid waste. However, the economic value of rhodium provides a
strong incentive for the development of effective separation and recovery technologies.
Ongoing research into advanced solvent extraction, ion exchange, and other separation
techniques continues to improve our ability to manage this problematic yet valuable fission
product, aiming to enhance the safety and sustainability of the nuclear fuel cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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